Cas no 7620-51-1 (2-Isothiocyanatofluorene)

• Product Name: 2-Isothiocyanatofluorene
• CAS No: 7620-51-1
• MF: C₁₄H₉NS
• MW: 223.292961835861
• CID: 3158596
• PubChem ID: 2759521
• Update Time: 2025-10-28

2-Isothiocyanatofluorene Chemical and Physical Properties

Names and Identifiers

• 2-Isothiocyanatofluorene
• FS-5863
• 2-isothiocyanato-9H-fluorene
• SCHEMBL5412264
• AKOS009175050
• 7620-51-1

• MDL： MFCD03840355
• Inchi： 1S/C14H9NS/c16-9-15-12-5-6-14-11(8-12)7-10-3-1-2-4-13(10)14/h1-6,8H,7H2
• InChI Key： UBBQVOKVPNPBNZ-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC2C3C=CC=CC=3CC=2C=1

Computed Properties

• Exact Mass: 223.04557046Da
• Monoisotopic Mass: 223.04557046Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 108-110°C
• Boiling Point: 411.7±24.0 °C at 760 mmHg
• Flash Point: 217.8±30.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Isothiocyanatofluorene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Isothiocyanatofluorene

Introduction to 2-Isothiocyanatofluorene (CAS No. 7620-51-1) and Its Emerging Applications in Chemical Biology and Medicine

2-Isothiocyanatofluorene, identified by the Chemical Abstracts Service registry number 7620-51-1, is a fluorinated heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile reactivity and structural properties. This compound belongs to the isothiocyanate class, characterized by the presence of a carbon-nitrogen-sulfur (CNS) moiety, which makes it a valuable intermediate in synthetic chemistry and a promising candidate for developing novel therapeutic agents.

The fluorene core of 2-Isothiocyanatofluorene contributes to its unique photophysical properties, including high fluorescence emission and excellent thermal stability. These characteristics have positioned this compound as a key building block in the design of luminescent probes, sensors, and optoelectronic materials. Recent advancements in photopharmacology have highlighted the potential of fluorinated isothiocyanates in modulating biological pathways through precise targeting and controlled release mechanisms.

In recent years, 2-Isothiocyanatofluorene has been extensively studied for its role in drug discovery and development. Its reactivity with nucleophiles allows for the facile introduction of diverse functional groups, enabling the synthesis of complex molecules with tailored biological activities. For instance, researchers have leveraged this compound to develop small-molecule inhibitors targeting protein-protein interactions, particularly those involving post-translational modifications such as phosphorylation and ubiquitination. These modifications are critical regulators of cellular processes and are often dysregulated in diseases like cancer and neurodegeneration.

One of the most compelling applications of 2-Isothiocyanatofluorene lies in its use as a crosslinking agent in biochemical studies. The isothiocyanate group readily reacts with amine-rich biomolecules, including peptides, proteins, and nucleic acids, facilitating the creation of covalent bonds that can be used to study molecular structure and dynamics. This capability has been exploited in the development of affinity chromatography resins and affinity probes for protein purification and identification.

The pharmaceutical industry has also shown keen interest in 2-Isothiocyanatofluorene due to its potential as a scaffold for drug candidates. By incorporating fluorine atoms into biologically active molecules, researchers can enhance metabolic stability, improve pharmacokinetic profiles, and increase binding affinity to target enzymes or receptors. Several preclinical studies have demonstrated the efficacy of fluorinated isothiocyanates in treating inflammatory disorders, infectious diseases, and even certain types of cancer. The ability to fine-tune the electronic properties of these compounds through structural modifications has opened new avenues for rational drug design.

From a synthetic chemistry perspective, 2-Isothiocyanatofluorene serves as a versatile intermediate for constructing more complex heterocyclic frameworks. Its reactivity with alcohols and thiols yields thioethers and esters, respectively, which can be further functionalized using transition-metal-catalyzed cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations have enabled the synthesis of highly substituted fluorinated compounds that exhibit enhanced bioactivity and selectivity.

The emerging field of click chemistry has also harnessed the potential of 2-Isothiocyanatofluorene for rapid and efficient molecular construction. Its ability to participate in cycloaddition reactions with azides (e.g., 1,3-dipolar cycloaddition) has been exploited to create conjugates with therapeutic relevance. Such conjugates have found applications in targeted drug delivery systems, where the fluorophore component allows for real-time tracking of drug distribution within biological systems.

In conclusion, 2-Isothiocyanatofluorene (CAS No. 7620-51-1) represents a cornerstone compound in modern chemical biology and medicinal chemistry. Its unique structural features and reactivity profile make it an indispensable tool for developing innovative therapeutics, probes, and materials. As research continues to uncover new applications for this compound, its significance in advancing scientific understanding and therapeutic interventions is likely to grow even further.